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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the molecular structure of
piperidine hydrobromide (also known as piperidinium bromide). The document details its
structural characteristics, the ionic nature of the compound, and the experimental protocols
utilized for its structural elucidation. Quantitative data is presented in tabular format for clarity
and comparative analysis.

Introduction to Piperidine Hydrobromide

Piperidine hydrobromide is the salt formed from the reaction of piperidine, a heterocyclic
amine, with hydrobromic acid. Its chemical formula is CsH12BrN, and it has a molecular weight
of approximately 166.06 g/mol .[1][2] In this compound, the piperidine molecule is protonated to
form the piperidinium cation, which then forms an ionic bond with the bromide anion. This
structure is fundamental to its physical and chemical properties, including its crystalline nature
and solubility. The melting point of piperidine hydrobromide is reported to be in the range of
200-240 °C.[2]
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Molecular Structure and Bonding

The structure of piperidine hydrobromide is best understood by examining its constituent
ions: the piperidinium cation and the bromide anion.

¢ Piperidinium Cation: The piperidine ring adopts a stable chair conformation, similar to
cyclohexane. The nitrogen atom in the ring is protonated, bearing a positive charge. This
protonation significantly influences the electronic and conformational properties of the ring
compared to its neutral piperidine counterpart.

e Bromide Anion: The bromide ion (Br-) is a spherical, negatively charged ion that
electrostatically interacts with the positively charged piperidinium cation.

« lonic Bonding: In the solid state, these ions are arranged in a crystal lattice, held together by
strong electrostatic forces. These ionic interactions are the primary forces governing the
compound's overall structure and properties.

A logical diagram representing the ionic interaction and connectivity within piperidine
hydrobromide is shown below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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